Cas no 2172383-34-3 (3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• CAS No: 2172383-34-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6425676
• PubChem ID: 165544958
• Update Time: 2025-11-01

3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• 3-{N-cyclopropyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}propanoic acid
• EN300-1489480
• 2172383-34-3

• Inchi： 1S/C26H30N2O5/c1-2-17(25(31)28(18-11-12-18)14-13-24(29)30)15-27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： QGPCGGCLMNEYLH-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid

Introduction to 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic Acid (CAS No. 2172383-34-3)

3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid, identified by its CAS number 2172383-34-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multiple functional groups, suggests a high degree of specificity and reactivity that could be exploited for therapeutic purposes.

The molecular framework of 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid includes a cyclopropyl group, a fluorenylmethoxycarbonyl moiety, and an amino methylbutanamido segment. Each of these components contributes to the overall pharmacological profile of the compound. The cyclopropyl group, for instance, is known to enhance binding affinity in certain drug candidates due to its rigid three-membered ring structure. On the other hand, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and can influence the solubility and stability of the compound.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The presence of multiple functional groups in 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid makes it a promising candidate for such applications. Specifically, the amide bond and the amino group provide opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, hoping to identify new therapeutic applications. For instance, studies have suggested that compounds with similar structural motifs may have inhibitory effects on certain kinases or other enzymes involved in cancer progression. The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance binding affinity to protein targets, making it an attractive feature for drug design.

The synthesis of 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the preparation of this compound.

In addition to its potential therapeutic applications, 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid may also serve as a valuable tool in chemical biology research. By studying its interactions with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This information can then be used to develop more effective drugs targeting these pathways. Moreover, the compound's structural features make it amenable to modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability.

The use of computational methods has also played a significant role in understanding the behavior of 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions can then be validated through experimental studies, providing a powerful framework for drug design. Additionally, computational methods can help identify potential side effects or toxicities associated with the compound, ensuring that it is safe for further development.

In conclusion, 3-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS No. 2172383-34-3) is a structurally complex and potentially biologically active compound that warrants further investigation. Its unique combination of functional groups makes it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that additional insights will be gained into its pharmacological properties and potential therapeutic uses.